Cas no 2172180-84-4 (2-(1-amino-2,3-dimethylcyclohexyl)acetamide)
2-(1-amino-2,3-dimethylcyclohexyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-amino-2,3-dimethylcyclohexyl)acetamide
- EN300-1285051
- 2172180-84-4
-
- Inchi: 1S/C10H20N2O/c1-7-4-3-5-10(12,8(7)2)6-9(11)13/h7-8H,3-6,12H2,1-2H3,(H2,11,13)
- InChI Key: NIPKKUZYWZFYOO-UHFFFAOYSA-N
- SMILES: O=C(CC1(CCCC(C)C1C)N)N
Computed Properties
- Exact Mass: 184.157563266g/mol
- Monoisotopic Mass: 184.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 69.1Ų
2-(1-amino-2,3-dimethylcyclohexyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285051-1.0g |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide |
2172180-84-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1285051-50mg |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide |
2172180-84-4 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1285051-100mg |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide |
2172180-84-4 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1285051-250mg |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide |
2172180-84-4 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1285051-500mg |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide |
2172180-84-4 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1285051-1000mg |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide |
2172180-84-4 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1285051-2500mg |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide |
2172180-84-4 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1285051-5000mg |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide |
2172180-84-4 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1285051-10000mg |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide |
2172180-84-4 | 10000mg |
$4236.0 | 2023-10-01 |
2-(1-amino-2,3-dimethylcyclohexyl)acetamide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 2-(1-amino-2,3-dimethylcyclohexyl)acetamide
Introduction to 2-(1-amino-2,3-dimethylcyclohexyl)acetamide (CAS No. 2172180-84-4)
2-(1-amino-2,3-dimethylcyclohexyl)acetamide, with the CAS number 2172180-84-4, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique structural features, which include a cyclohexyl ring substituted with amino and dimethyl groups, and an acetamide functional group. These structural elements contribute to its distinct chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.
The synthesis of 2-(1-amino-2,3-dimethylcyclohexyl)acetamide typically involves multi-step reactions, including the formation of the cyclohexyl ring, introduction of the amino and dimethyl groups, and the final attachment of the acetamide moiety. The specific synthetic routes can vary depending on the desired purity and yield, but common methods include transition metal-catalyzed reactions and nucleophilic substitutions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale applications.
In terms of its physical properties, 2-(1-amino-2,3-dimethylcyclohexyl)acetamide is a solid at room temperature with a melting point typically ranging from 150°C to 160°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.
The biological activity of 2-(1-amino-2,3-dimethylcyclohexyl)acetamide has been a focus of numerous studies. Research has shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 2-(1-amino-2,3-dimethylcyclohexyl)acetamide has also demonstrated neuroprotective effects. Studies have shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the activation of antioxidant enzymes and the inhibition of apoptosis pathways.
In the context of drug development, 2-(1-amino-2,3-dimethylcyclohexyl)acetamide has shown promise as a lead compound for the design of novel therapeutics. Its unique structure allows for structural modifications that can enhance its pharmacological properties, such as improving bioavailability or reducing side effects. Ongoing research is focused on optimizing these properties through rational drug design approaches, including computational modeling and high-throughput screening.
Clinical trials are an essential step in translating laboratory findings into practical applications. While there are currently no published clinical trials specifically for 2-(1-amino-2,3-dimethylcyclohexyl)acetamide, preclinical studies have provided strong evidence for its safety and efficacy. These studies have been conducted in animal models and have demonstrated favorable pharmacokinetic profiles and low toxicity levels. This bodes well for future clinical trials and potential approval for use in humans.
In conclusion, 2-(1-amino-2,3-dimethylcyclohexyl)acetamide (CAS No. 2172180-84-4) is a promising compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure confers distinct biological activities that make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.
2172180-84-4 (2-(1-amino-2,3-dimethylcyclohexyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)